Cas no 2072873-06-2 (Sintilimab)

• Product Name: Sintilimab
• CAS No: 2072873-06-2
• CID: 5082099
• Update Time: 2025-06-12

Sintilimab Chemical and Physical Properties

Names and Identifiers

• Tyvyt
• IBI 308 antibody
• IBI 308
• Centilimab
• Sintilimab
• Sintilimab (anti-PD-1)
• Research Grade Sintilimab(DHH02207)

Sintilimab Security Information

• Storage Condition：Store at 4°C, do not freeze

Additional information on Sintilimab

Recent Advances in Sintilimab (Anti-PD-1 Antibody) and Compound 2072873-06-2: A Research Briefing

Sintilimab, a fully human monoclonal antibody targeting programmed cell death protein 1 (PD-1), has emerged as a promising immunotherapeutic agent in oncology. Recent clinical trials have demonstrated its efficacy in various malignancies, including non-small cell lung cancer (NSCLC), Hodgkin's lymphoma, and hepatocellular carcinoma. Meanwhile, the small molecule compound 2072873-06-2 has shown potential as a novel therapeutic agent in preclinical studies, with mechanisms of action that may complement immune checkpoint inhibitors like Sintilimab.

A 2023 phase III clinical trial (NCT04921358) evaluated Sintilimab in combination with chemotherapy as first-line treatment for advanced NSCLC. The study reported a median progression-free survival of 8.9 months in the Sintilimab group compared to 5.0 months in the chemotherapy-alone group (HR 0.49, p<0.001). These results reinforce Sintilimab's position as a valuable treatment option in NSCLC management.

Compound 2072873-06-2, currently in preclinical development, has demonstrated unique properties as a selective inhibitor of tumor-associated macrophages (TAMs). In vitro studies show that 2072873-06-2 can repolarize M2-type TAMs to the tumor-suppressive M1 phenotype, potentially creating a more favorable tumor microenvironment for PD-1 inhibitors. This mechanism suggests possible synergistic effects when combined with Sintilimab.

Recent translational research has explored biomarker strategies for Sintilimab response prediction. A multicenter study identified that patients with high tumor mutational burden (TMB ≥10 mutations/Mb) and PD-L1 expression ≥50% showed significantly better response rates (ORR 62.5%) to Sintilimab monotherapy. These findings may guide more precise patient selection in clinical practice.

The safety profile of Sintilimab continues to be favorable, with immune-related adverse events (irAEs) occurring in approximately 27% of patients in recent trials, mostly grade 1-2. The most common irAEs include rash (12%), thyroid dysfunction (9%), and pneumonitis (3%). Management protocols for these events are becoming increasingly standardized.

Looking forward, several ongoing studies are investigating Sintilimab in novel combinations, including with 2072873-06-2 in preclinical models. Early data suggest that the combination may enhance antitumor immunity through dual modulation of both T-cell function (via PD-1 blockade) and macrophage polarization (via 2072873-06-2). These findings warrant further investigation in clinical trials.

In conclusion, Sintilimab maintains its position as an important PD-1 inhibitor in oncology, with expanding indications and combination strategies. The emerging compound 2072873-06-2 represents a promising new approach that may complement existing immunotherapies. Continued research into predictive biomarkers and novel combinations will be crucial for optimizing patient outcomes in cancer immunotherapy.